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Compound of Interest

Compound Name: (E/Z)-DMU2105

Cat. No.: B15577938

Get Quote

This technical guide provides a comprehensive overview of the available preclinical data on

(E/Z)-DMU2105, a series of carboacyclic nucleoside analogs. The information presented is

primarily derived from the study by Tang et al. (2006), which details the synthesis and initial

biological evaluation of these compounds as potential antiviral agents.[1] This document is

intended for researchers, scientists, and drug development professionals interested in the

preliminary assessment of (E/Z)-DMU2105.

Core Data Summary
(E/Z)-DMU2105 refers to a series of purine and pyrimidine nucleoside analogs characterized by

a (Z) or (E)-9-[4,4-bis(hydroxymethyl)]-2-butenyl side chain. These compounds were

synthesized as ring-open analogs of cyclohexene nucleosides and as bioisosteres of the

antiviral drug ganciclovir.[1] The primary objective of their initial evaluation was to determine the

effect of the side chain geometry on their antiviral activity.

Antiviral Activity & Cytotoxicity
The antiviral activity and cytotoxicity of the synthesized compounds were evaluated in vitro.

The quantitative data from these assays are summarized in the tables below.
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Table 1: Antiviral Activity of (E/Z)-DMU2105 Analogs against Herpes Simplex Virus Type 1

(HSV-1) and Type 2 (HSV-2)

Compound Configuration Base
EC₅₀ (μM)
against HSV-1
(strain KOS)

EC₅₀ (μM)
against HSV-2
(strain G)

(Z)-DMU2105 Z Guanine >100 >100

(E)-DMU2105 E Guanine >100 >100

(Z)-DMU2105 Z Adenine >100 >100

(E)-DMU2105 E Adenine >100 >100

(Z)-DMU2105 Z Thymine >100 >100

(E)-DMU2105 E Thymine >100 >100

(Z)-DMU2105 Z Uracil >100 >100

(E)-DMU2105 E Uracil >100 >100

Ganciclovir - Guanine 0.2 0.3

Acyclovir - Guanine 0.1 0.2

Data extracted from Tang, Y., Muthyala, R., & Vince, R. (2006). Synthesis and biological

evaluation of carboacyclic nucleosides with (Z) and (E)-9-[4,4-bis(hydroxymethyl)]-2-butenyl

side chain. Bioorganic & Medicinal Chemistry, 14(17), 5866–5875.[1]

Table 2: Cytotoxicity of (E/Z)-DMU2105 Analogs in Vero Cells
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Compound Configuration Base
IC₅₀ (μM) in Vero
cells

(Z)-DMU2105 Z Guanine >100

(E)-DMU2105 E Guanine >100

(Z)-DMU2105 Z Adenine >100

(E)-DMU2105 E Adenine >100

(Z)-DMU2105 Z Thymine >100

(E)-DMU2105 E Thymine >100

(Z)-DMU2105 Z Uracil >100

(E)-DMU2105 E Uracil >100

Ganciclovir - Guanine >100

Data extracted from Tang, Y., Muthyala, R., & Vince, R. (2006). Synthesis and biological

evaluation of carboacyclic nucleosides with (Z) and (E)-9-[4,4-bis(hydroxymethyl)]-2-butenyl

side chain. Bioorganic & Medicinal Chemistry, 14(17), 5866–5875.[1]

Experimental Protocols
The following are the detailed methodologies for the key experiments cited in the primary

literature.

Antiviral Activity Assay (Plaque Reduction Assay)[1]
Cell Culture: Vero cells (from African green monkey kidney) were grown in minimal essential

medium (MEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and

streptomycin (100 µg/mL).

Virus Infection: Confluent monolayers of Vero cells in 6-well plates were infected with

approximately 100 plaque-forming units (PFU) of either HSV-1 (KOS strain) or HSV-2 (G

strain).
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Compound Application: After a 1-hour adsorption period at 37°C, the virus inoculum was

removed. The cells were then overlaid with MEM containing 1% methylcellulose and varying

concentrations of the test compounds.

Incubation: The plates were incubated at 37°C in a 5% CO₂ atmosphere for 72 hours.

Plaque Visualization and Counting: After incubation, the cell monolayers were fixed with 10%

formalin and stained with 1% crystal violet. The number of viral plaques was then counted.

EC₅₀ Determination: The effective concentration 50% (EC₅₀) was calculated as the

concentration of the compound that reduced the number of viral plaques by 50% compared

to the untreated virus control.

Cytotoxicity Assay (MTT Assay)[1]
Cell Seeding: Vero cells were seeded in 96-well plates at a density of 1 x 10⁴ cells per well

and allowed to attach overnight.

Compound Exposure: The culture medium was replaced with fresh medium containing

various concentrations of the test compounds, and the cells were incubated for 72 hours at

37°C.

MTT Addition: After the incubation period, 20 µL of a 5 mg/mL solution of MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS)

was added to each well.

Formazan Solubilization: The plates were incubated for an additional 4 hours at 37°C. The

medium was then removed, and the formazan crystals were dissolved in 100 µL of dimethyl

sulfoxide (DMSO).

Absorbance Measurement: The absorbance was measured at 570 nm using a microplate

reader.

IC₅₀ Determination: The inhibitory concentration 50% (IC₅₀) was determined as the

concentration of the compound that reduced cell viability by 50% compared to the untreated

control cells.
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Visualizations
General Synthesis Workflow for (E/Z)-DMU2105 Analogs
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Caption: Synthetic pathway for (E/Z)-DMU2105 analogs.

Hypothesized Mechanism of Action for (E/Z)-DMU2105
Guanine Analog
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Caption: Hypothesized mechanism of (E/Z)-DMU2105.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15577938/docs?utm_src=pdf-body-img#preclinical-data-on-e-z-dmu2105-a-technical-guide
https://www.benchchem.com/product/b15577938/docs?utm_src=pdf-body#preclinical-data-on-e-z-dmu2105-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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